molecular formula C7H6N2O B8756921 3-(Isocyanatomethyl)pyridine CAS No. 71189-18-9

3-(Isocyanatomethyl)pyridine

Cat. No.: B8756921
CAS No.: 71189-18-9
M. Wt: 134.14 g/mol
InChI Key: LNTLNDGJZJWLGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Isocyanatomethyl)pyridine is a useful research compound. Its molecular formula is C7H6N2O and its molecular weight is 134.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

71189-18-9

Molecular Formula

C7H6N2O

Molecular Weight

134.14 g/mol

IUPAC Name

3-(isocyanatomethyl)pyridine

InChI

InChI=1S/C7H6N2O/c10-6-9-5-7-2-1-3-8-4-7/h1-4H,5H2

InChI Key

LNTLNDGJZJWLGG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CN=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of nicotinamide (24.4 g., 0.20 mole) and dry ethylene dichloride (2500 ml.) is added oxalyl chloride (38.1 g., 0.30 mole). The mixture is then heated to reflux for 4.5 hours and then cooled to room temperature. It is filtered to give a clear pale orange solution of nicotinyl isocyanate which is used directly in the next step.
Quantity
24.4 g
Type
reactant
Reaction Step One
Quantity
2500 mL
Type
solvent
Reaction Step One
Quantity
38.1 g
Type
reactant
Reaction Step Two

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